(2-Chloro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)methanol

• IUPAC Name: [2-chloro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methanol
• InChI: InChI=1S/C13H18BClO3/c1-12(2)13(3,4)18-14(17-12)10-6-5-9(8-16)11(15)7-10/h5-7,16H,8H2,1-4H3
• InChI Key: BLQXWYINFTVLEL-UHFFFAOYSA-N
• Canonical SMILES: B1(OC(C(O1)(C)C)(C)C)C2=CC(=C(C=C2)CO)Cl
• Molecular Formula: C13H18BClO3
• Molecular Weight: 268.54 g/mol

Description

2-Chloro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)methanol, also known as 4-CPM, is a chemical compound that is widely used for a variety of scientific research applications. It is a colorless, crystalline solid that is soluble in organic solvents such as ethanol and methanol. 4-CPM is a versatile compound that can be used to synthesize a variety of other compounds, and has been used in a variety of research applications such as in the synthesis of pharmaceuticals and in the study of biochemical and physiological processes.

Scientific Research Applications

The compound (2-Chloro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)methanol has several potential applications in scientific research. Here is a comprehensive analysis focusing on unique applications:

Pharmaceutical Intermediates

This compound is used as an intermediate in the synthesis of various pharmaceuticals. .

Organic Synthesis

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Analytical Chemistry

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Chemical Stability Studies

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Mechanism of Action

Target of Action

It’s known that similar compounds are often used as reagents for the phosphitylation of alcohols and heteroatomic nucleophiles . This suggests that the compound may interact with these types of molecules in biochemical reactions.

Mode of Action

The compound is used as a reagent for the phosphitylation of alcohols and heteroatomic nucleophiles . Phosphitylation is a chemical reaction where a phosphite group is introduced into a molecule. This process can result in the formation of useful glycosyl donors and ligands .